5-Chloro-1H-indol-7-amine
Overview
Description
5-Chloro-1H-indol-7-amine is a chemical compound with the CAS Number: 292636-11-4 . It has a molecular weight of 166.61 and its IUPAC name is 5-chloro-1H-indol-7-amine .
Molecular Structure Analysis
The InChI code for 5-Chloro-1H-indol-7-amine is 1S/C8H7ClN2/c9-6-3-5-1-2-11-8(5)7(10)4-6/h1-4,11H,10H2 . This indicates the molecular structure of the compound.Chemical Reactions Analysis
While specific chemical reactions involving 5-Chloro-1H-indol-7-amine are not detailed in the retrieved data, indole derivatives are known to undergo a variety of reactions .Physical And Chemical Properties Analysis
5-Chloro-1H-indol-7-amine is a solid substance . It should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C .Scientific Research Applications
Antiviral and Antiproliferative Applications
Indole derivatives have been synthesized and tested for their antiviral and antiproliferative activities. For example, pyrimidine-derived indole ribonucleosides have shown promising results in vitro against cervical carcinoma, leukemia, and promyelocytic leukemia cell lines .
Anti-HIV Applications
Novel indolyl xanthenone derivatives have been reported to perform molecular docking studies as potential anti-HIV-1 agents .
Anti-inflammatory and Analgesic Applications
Indole derivatives containing benzothiazole have been evaluated for their in vivo anti-inflammatory and analgesic activities .
Antioxidant Properties
Novel indole amines have shown promising DPPH scavenging activity, hydrogen peroxide inhibition potential, and ferric ion reducing antioxidant power .
Synthesis of Complex Molecules
Indole derivatives are key intermediates in the synthesis of complex molecules such as trikentrins and herbindoles, which are quickly admitted through a Bartoli indole synthesis .
Medicinal Chemistry
Indole-containing metal complexes have been synthesized for their potential medicinal applications, demonstrating the versatility of indole derivatives in drug development .
Safety and Hazards
Mechanism of Action
Target of Action
5-Chloro-1H-indol-7-amine is a derivative of indole, a significant heterocyclic system in natural products and drugs . Indole derivatives are known to bind with high affinity to multiple receptors, making them useful in developing new therapeutic agents . .
Mode of Action
Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives interact with their targets, leading to changes that can inhibit or promote certain biological processes.
Biochemical Pathways
Indole derivatives are known to influence a variety of biological activities, suggesting that they may affect multiple biochemical pathways .
Result of Action
Given the broad spectrum of biological activities associated with indole derivatives, it can be inferred that the compound may have diverse effects at the molecular and cellular levels .
Action Environment
For instance, it is recommended to store this compound in a dark place, sealed in dry conditions, and at a temperature between 2-8°C .
properties
IUPAC Name |
5-chloro-1H-indol-7-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN2/c9-6-3-5-1-2-11-8(5)7(10)4-6/h1-4,11H,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FJWGYGAHFUVAGI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=C(C=C(C=C21)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-1H-indol-7-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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